Cas no 1006456-87-6 ({2-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl-1-methylethyl}amine)

• Product Name: {2-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl-1-methylethyl}amine
• CAS No: 1006456-87-6
• MF: C₁₀H₁₄F₃N₃
• MW: 233.23347234726
• MDL: MFCD04970170
• CID: 1073085
• PubChem ID: 19620826
• Update Time: 2025-08-02

{2-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl-1-methylethyl}amine Chemical and Physical Properties

Names and Identifiers

• {2-[5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-methylethyl}amine
• AKOS B021104
• ART-CHEM-BB B021104
• 1-[5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propan-2-amine
• UTTCPYVSHHIWJP-UHFFFAOYSA-N
• EN300-229799
• Z2044743150
• BBL038057
• 1-(5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propan-2-amine
• CS-0215247
• 1006456-87-6
• SCHEMBL4320865
• 1-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]propan-2-amine
• STK347015
• LS-06512
• AKOS000310612
• ALBB-021597
• MFCD04970170
• (2-[5-Cyclopropyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]-1-methylethyl)amine
• {2-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl-1-methylethyl}amine

• MDL： MFCD04970170
• Inchi： 1S/C10H14F3N3/c1-6(14)5-16-8(7-2-3-7)4-9(15-16)10(11,12)13/h4,6-7H,2-3,5,14H2,1H3
• InChI Key： ISBCYEZDLMJMOD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2CC2)N(CC(C)N)N=1)(F)F

Computed Properties

• Exact Mass: 233.11398195g/mol
• Monoisotopic Mass: 233.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų